Cas no 15547-89-4 (2-(3-Methoxyphenyl)cyclohexanone)
2-(3-Methoxyphenyl)cyclohexanone is a substituted cyclohexanone derivative featuring a methoxyphenyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its structural framework allows for further functionalization, making it valuable for constructing complex molecular architectures. The methoxy group enhances solubility and reactivity, facilitating selective transformations. With a well-defined purity and stability profile, it is suitable for use in controlled reactions, including catalytic hydrogenation and condensation processes. Its consistent performance and compatibility with diverse synthetic routes make it a reliable choice for research and industrial applications.
15547-89-4 structure
Product Name:2-(3-Methoxyphenyl)cyclohexanone
CAS No:15547-89-4
MF:C13H16O2
MW:204.264944076538
MDL:MFCD00001630
CID:87573
PubChem ID:24863096
Update Time:2025-06-07
2-(3-Methoxyphenyl)cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Methoxyphenyl)cyclohexanone
- 2-(3-methoxyphenyl)cyclohexan-1-one
- (+/-)-2-(3-methoxyphenyl)cyclohexanone
- 2-(3-methoxyphenyl)-cyclohexanon
- 2-(3-methoxyphenyl)-cyclohexanone
- 2-(3-methoxy-phenyl)-cyclohexanone
- 2-(m-methoxyphenyl)cyclohexanone
- 371270_ALDRICH
- AC1L3AE8
- AC1Q6KSR
- ACMC-20aoq7
- Cyclohexanone, 2-(3-methoxyphenyl)-
- SureCN182434
- 15547-89-4
- DTXSID60874441
- EINECS 239-602-5
- A809646
- 2-(3-Methoxyphenyl) cyclohexanone
- EN300-1153077
- NS00052608
- 2-(3-Methoxyphenyl)cyclohexanone, technical grade, 90%
- CS-0303083
- MFCD00001630
- AKOS009158971
- J-009199
- FT-0637243
- SCHEMBL182434
- CYCLOHEXANONE,2-(M-METHOXYPHENYL)
- 2-(3-methoxyphenyl)-cyclohexan-1-one
- DB-019418
- A1-92399
-
- MDL： MFCD00001630
- Inchi： 1S/C13H16O2/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h4-6,9,12H,2-3,7-8H2,1H3
- InChI Key： KACQSVYTBQDRGP-UHFFFAOYSA-N
- SMILES： O=C1CCCCC1C1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 204.11500
- Monoisotopic Mass: 204.11503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.1 g/mL at 25 °C(lit.)
- Boiling Point: 140-142°C 0,2mm
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.546(lit.)
- PSA: 26.30000
- LogP: 2.92190
- Solubility: Not determined
2-(3-Methoxyphenyl)cyclohexanone Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- Safety Term：S24/25
2-(3-Methoxyphenyl)cyclohexanone Customs Data
- HS CODE：2914509090
- Customs Data：
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-(3-Methoxyphenyl)cyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00931-1g |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | 90% | 1g |
¥958.0 | 2024-07-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 371270-1G |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | 90% | 1G |
￥663.77 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QO277-200mg |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | tech. 90%tech. 90% | 200mg |
￥270.0 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M921515-1g |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | 90% | 1g |
￥444.60 | 2022-01-11 | |
| abcr | AB134098-1 g |
2-(3-Methoxyphenyl)cyclohexanone, tech., 90%; . |
15547-89-4 | 90% | 1 g |
€69.00 | 2023-07-20 | |
| abcr | AB134098-5 g |
2-(3-Methoxyphenyl)cyclohexanone, tech., 90%; . |
15547-89-4 | 90% | 5 g |
€182.00 | 2023-07-20 | |
| Enamine | EN300-1153077-0.05g |
2-(3-methoxyphenyl)cyclohexan-1-one |
15547-89-4 | 0.05g |
$768.0 | 2023-06-09 | ||
| Enamine | EN300-1153077-0.1g |
2-(3-methoxyphenyl)cyclohexan-1-one |
15547-89-4 | 0.1g |
$804.0 | 2023-06-09 | ||
| Enamine | EN300-1153077-0.25g |
2-(3-methoxyphenyl)cyclohexan-1-one |
15547-89-4 | 0.25g |
$840.0 | 2023-06-09 | ||
| Enamine | EN300-1153077-0.5g |
2-(3-methoxyphenyl)cyclohexan-1-one |
15547-89-4 | 0.5g |
$877.0 | 2023-06-09 |
2-(3-Methoxyphenyl)cyclohexanone Related Literature
-
1. Benzyne reaction. Part X. The benzyne reaction of ortho-substituted halogenobenzenes with cyclohexanone in secondary cyclic amines or in organic solventsT. Kametani,S. Noguchi,I. Agata,T. Aono,K. Kigasawa,M. Hiiragi,T. Hayasaka,O. Kusama J. Chem. Soc. C 1971 1047
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